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Compound of Interest

Compound Name: 7-Nitroquinoline

Cat. No.: B188568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 7-Nitroquinoline, a

heterocyclic organic compound with significant applications in chemical synthesis and

pharmaceutical research. While a detailed crystal structure analysis of 7-Nitroquinoline is not

publicly available in crystallographic databases as of the date of this publication, this document

consolidates the existing knowledge on its synthesis, chemical properties, and analytical

methodologies. This guide is intended to serve as a valuable resource for researchers and

professionals working with quinoline derivatives.

Introduction
7-Nitroquinoline is a nitro-substituted derivative of quinoline, characterized by the chemical

formula C₉H₆N₂O₂.[1] It appears as a yellow, needle-like crystalline solid.[1][2] The presence of

the nitro group on the quinoline ring system makes it a versatile intermediate for the synthesis

of a wide range of more complex molecules, including potential drug candidates, dyes, and

pesticides.[1] Its utility also extends to its use as a fluorescent dye and biomarker.[1]

Physicochemical Properties
A summary of the known physical and chemical properties of 7-Nitroquinoline is presented in

Table 1. This data is crucial for its handling, characterization, and application in various

experimental settings.
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Property Value Reference(s)

Molecular Formula C₉H₆N₂O₂ [1][3]

Molecular Weight 174.16 g/mol [4]

Appearance Yellow needle-like crystals [1][2]

Melting Point 132.5 °C [1][4]

Boiling Point (est.) 305.12 °C [4]

Density (est.) 1.2190 g/cm³ [4]

Solubility

Poorly soluble in water;

Soluble in alcohols and

ketones

[1]

pKa (Predicted) 1.25 ± 0.14 [4]

CAS Number 613-51-4 [1]

Table 1: Physicochemical Properties of 7-Nitroquinoline

Synthesis of 7-Nitroquinoline
The synthesis of 7-Nitroquinoline can be achieved through various chemical routes. The

following sections detail the common experimental protocols.

A common and high-yield method for the synthesis of 7-Nitroquinoline involves the

dehydrogenation of 7-Nitro-1,2,3,4-tetrahydroquinoline.

Experimental Protocol:

Dissolution: Dissolve 7-Nitro-1,2,3,4-tetrahydroquinoline (1 equivalent) in dichloromethane.

[4][5]

Addition of Dehydrogenating Agent: Add dichlorodicyanobenzoquinone (DDQ) (2

equivalents) to the solution in batches at room temperature.[4][5]

Reaction: Stir the reaction mixture for 1 hour.[4][5]
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Filtration: After the reaction is complete, filter the mixture. Wash the filter cake with

dichloromethane.[4][5]

Washing: Combine the organic phases and wash sequentially with 10% sodium hydroxide

solution and saturated sodium chloride solution.[4][5]

Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate and

concentrate it under reduced pressure.[4][5]

Purification: Stir the resulting orange solid with a solvent mixture of petroleum ether:ethyl

acetate (5:1) for 30 minutes, followed by filtration to obtain 7-Nitroquinoline.[4][5]

Starting Material

Reagents Process Final Product

7-Nitro-1,2,3,4-tetrahydroquinoline

Dehydrogenation
(1 hour, Room Temp)

Dichlorodicyanobenzoquinone (DDQ)

Dichloromethane Filtration &
Washing

Crystallization
(Petroleum Ether/Ethyl Acetate) 7-Nitroquinoline

Click to download full resolution via product page

Caption: Synthesis of 7-Nitroquinoline via Dehydrogenation.

Another described method involves the nitration of benzylaniline followed by oxidation and

dehydrogenation.[1]

Experimental Protocol:

Nitration: React benzylaniline with concentrated nitric acid to obtain nitrobenzylaniline.[1]
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Oxidation and Dehydrogenation: Subject the resulting nitrobenzylaniline to oxidation and

dehydrogenation reactions to yield 7-Nitroquinoline.[1] (Specific reagents and conditions for

this step are not detailed in the available literature).

Benzylaniline

Nitrobenzylaniline

Nitration

Conc. Nitric Acid

Oxidation &
Dehydrogenation 7-Nitroquinoline

Click to download full resolution via product page

Caption: Synthesis of 7-Nitroquinoline from Benzylaniline.

Crystal Structure Analysis: Current Status
A thorough search of publicly available scientific literature and crystallographic databases did

not yield a definitive, published crystal structure for 7-Nitroquinoline. While the crystalline

nature of the compound is established, detailed crystallographic data such as unit cell

parameters, space group, and atomic coordinates are not available.

For related compounds, such as certain derivatives of 8-nitroquinoline and co-crystals of 6-

nitroquinoline, crystal structures have been determined.[6][7] These studies employ single-

crystal X-ray diffraction to elucidate the three-dimensional arrangement of atoms and

molecules in the crystal lattice.[7][8]

General Workflow for Crystal Structure Determination:

Should crystals of 7-Nitroquinoline suitable for single-crystal X-ray diffraction be obtained, the

typical workflow for structure determination would be as follows:
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Single Crystal Growth

X-ray Diffraction Data Collection

Structure Solution (e.g., Direct Methods)

Structure Refinement

Structure Validation and Analysis

Deposition to Crystallographic Database
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Caption: General Experimental Workflow for Crystal Structure Analysis.

Safety Information
7-Nitroquinoline is considered to have some level of toxicity and can be an irritant.[1] It is

essential to handle this compound in accordance with standard laboratory safety practices.

This includes the use of personal protective equipment such as gloves, safety glasses, and

respiratory protection to avoid skin contact and inhalation of its dust.[1] Proper disposal should

be carried out in accordance with local regulations.[1]

Conclusion
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7-Nitroquinoline is a valuable chemical intermediate with established synthesis routes and a

range of potential applications. While its detailed solid-state structure remains to be elucidated

and published, the information on its synthesis and physicochemical properties provides a solid

foundation for its use in research and development. Future studies focusing on the single-

crystal X-ray diffraction of 7-Nitroquinoline would be a valuable contribution to the field,

providing deeper insights into its molecular conformation and intermolecular interactions, which

could further inform its application in materials science and drug design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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